Cas no 866151-51-1 (2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one)

2-(4,5-Dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one is a heterocyclic compound featuring a dichloroimidazole moiety linked to a fluorophenyl ketone group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of electron-withdrawing chlorine and fluorine substituents enhances its electrophilic character, facilitating nucleophilic substitution or cross-coupling reactions. Its stability under standard conditions ensures reliable handling and storage. The compound’s modular design allows for further functionalization, enabling the development of targeted bioactive molecules. Suitable for research-scale applications, it offers a versatile scaffold for exploring structure-activity relationships in medicinal chemistry.

2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one structure

866151-51-1 structure

Product Name:2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one

CAS No:866151-51-1

MF:C₁₁H₇Cl₂FN₂O

MW:273.090483903885

MDL:MFCD05669207

CID:4663021

Update Time:2025-10-10

2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one
- MDL： MFCD05669207
- Inchi： 1S/C11H7Cl2FN2O/c12-10-11(13)16(6-15-10)5-9(17)7-1-3-8(14)4-2-7/h1-4,6H,5H2
- InChI Key： WUXQXVHPSPOQKM-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=C(F)C=C1)CN1C=NC(Cl)=C1Cl

2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB298412-500 mg	2-(4,5-Dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)-1-ethanone, 90%; .	866151-51-1	90%	500MG	€575.70	2022-03-03
Key Organics Ltd	MS-0554-1MG	2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)-1-ethanone	866151-51-1	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-0554-5MG	2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)-1-ethanone	866151-51-1	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-0554-10MG	2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)-1-ethanone	866151-51-1	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-0554-20MG	2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)-1-ethanone	866151-51-1	>90%	20mg	￡76.00	2023-04-19
Key Organics Ltd	MS-0554-0.5G	2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)-1-ethanone	866151-51-1	>90%	0.5g	£385.00	2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00925560-1g	2-(4,5-Dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one	866151-51-1	90%	1g	￥4193.0	2024-04-18
abcr	AB298412-500mg	2-(4,5-Dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)-1-ethanone, 90%; .	866151-51-1	90%	500mg	€678.60	2025-04-16
A2B Chem LLC	AI86004-1mg	2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one	866151-51-1	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI86004-5mg	2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one	866151-51-1	>90%	5mg	$214.00	2024-04-19

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Additional information on 2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one

Comprehensive Overview of 2-(4,5-Dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one (CAS No. 866151-51-1)

2-(4,5-Dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one (CAS No. 866151-51-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a dichloroimidazole ring linked to a fluorophenyl ketone moiety, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in targeted therapies and precision medicine.

The compound's molecular structure, characterized by the presence of dichloro and fluoro substituents, contributes to its reactivity and selectivity in chemical reactions. These functional groups are pivotal in modern medicinal chemistry, as they often enhance the bioavailability and binding affinity of drug candidates. Recent studies highlight its role in the synthesis of small-molecule inhibitors, particularly in oncology and infectious disease research. With the growing emphasis on AI-driven drug design, compounds like 866151-51-1 are increasingly analyzed using computational tools to predict their pharmacokinetic properties.

In agrochemical applications, 2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one has been explored as a precursor for crop protection agents. Its imidazole core is a common motif in fungicides and herbicides, aligning with the industry's shift toward sustainable agriculture. As environmental regulations tighten, the demand for eco-friendly compounds with high efficacy and low toxicity has surged, placing this chemical in the spotlight for green chemistry initiatives.

From a commercial perspective, the compound's CAS number (866151-51-1) is frequently searched in chemical databases and supplier catalogs, reflecting its relevance in industrial R&D. Laboratories and manufacturers prioritize sourcing high-purity batches to ensure consistency in experimental outcomes. The rise of blockchain-enabled supply chains has further streamlined the procurement process, addressing concerns about counterfeit chemicals and ensuring traceability.

Ongoing research into 866151-51-1 also intersects with trends in personalized medicine and bioconjugation techniques. Its fluorophenyl group, for instance, is amenable to radiolabeling, making it a candidate for diagnostic imaging probes. This versatility underscores its potential in multidisciplinary fields, from cancer theranostics to material science.

In summary, 2-(4,5-dichloro-1H-imidazol-1-yl)-1-(4-fluorophenyl)ethan-1-one (CAS No. 866151-51-1) exemplifies the convergence of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and beyond, driven by advancements in computational modeling and sustainable synthesis. As scientific inquiry evolves, this compound will likely remain a focal point for researchers aiming to address global challenges in health and sustainability.